Cas no 1092287-21-2 (4-chloro-5-iodo-2-methylpyridine)

• Product Name: 4-chloro-5-iodo-2-methylpyridine
• CAS No: 1092287-21-2
• MF: C₆H₅ClIN
• MW: 253.468072652817
• CID: 1187793
• PubChem ID: 33746495
• Update Time: 2025-06-13

4-chloro-5-iodo-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-5-iodo-2-methylpyridine
• SCHEMBL16804981
• DTXSID901302369
• 1092287-21-2

• Inchi： 1S/C6H5ClIN/c1-4-2-5(7)6(8)3-9-4/h2-3H,1H3
• InChI Key： OMPQIXIZXUOZPM-UHFFFAOYSA-N
• SMILES： IC1=CN=C(C)C=C1Cl

Computed Properties

• Exact Mass: 252.91552g/mol
• Monoisotopic Mass: 252.91552g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12.9Ų

Additional information on 4-chloro-5-iodo-2-methylpyridine

Introduction to 4-chloro-5-iodo-2-methylpyridine (CAS No. 1092287-21-2)

4-chloro-5-iodo-2-methylpyridine, identified by its CAS number 1092287-21-2, is a significant intermediate in modern chemical synthesis, particularly in the pharmaceutical and agrochemical industries. This compound belongs to the pyridine family, a heterocyclic aromatic structure that has garnered considerable attention due to its versatile reactivity and biological relevance. The presence of both chloro and iodo substituents on the pyridine ring enhances its utility as a building block for more complex molecules, making it a valuable asset in synthetic chemistry.

The chemical structure of 4-chloro-5-iodo-2-methylpyridine consists of a pyridine core substituted with a methyl group at the 2-position, a chlorine atom at the 4-position, and an iodine atom at the 5-position. This specific arrangement imparts unique electronic and steric properties that influence its reactivity in various chemical transformations. The compound’s ability to participate in nucleophilic substitution reactions, cross-coupling reactions, and other functionalization processes makes it indispensable in the synthesis of active pharmaceutical ingredients (APIs) and specialty chemicals.

In recent years, the demand for 4-chloro-5-iodo-2-methylpyridine has surged due to its role in developing novel therapeutic agents. Researchers have leveraged its structural features to create derivatives with enhanced biological activity. For instance, studies have demonstrated its utility in constructing kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The halogenated pyridine scaffold allows for precise modulation of drug properties, such as solubility, metabolic stability, and target binding affinity.

One of the most compelling applications of 4-chloro-5-iodo-2-methylpyridine is in the field of medicinal chemistry. Its incorporation into drug candidates has led to the discovery of several promising compounds that are currently undergoing preclinical evaluation. The halogen atoms provide handles for further chemical manipulation, enabling medicinal chemists to optimize lead structures through iterative synthesis and screening processes. This flexibility has been particularly beneficial in designing molecules that interact selectively with biological targets.

The agrochemical sector also benefits from the versatility of 4-chloro-5-iodo-2-methylpyridine. Its derivatives have been explored as intermediates for developing new pesticides and herbicides. These compounds often exhibit improved efficacy against pests while maintaining environmental safety profiles. The ability to fine-tune their chemical properties allows researchers to create formulations that are more effective and sustainable.

From a synthetic chemistry perspective, 4-chloro-5-iodo-2-methylpyridine serves as a crucial precursor for constructing more complex heterocyclic systems. Its reactivity with transition metal catalysts enables the formation of carbon-carbon bonds through cross-coupling reactions such as Suzuki-Miyaura, Heck, and Buchwald-Hartwig couplings. These transformations are fundamental in building diverse molecular architectures required for pharmaceutical applications.

The industrial production of 4-chloro-5-iodo-2-methylpyridine adheres to stringent quality control measures to ensure consistency and purity. Manufacturers employ advanced purification techniques such as distillation or crystallization to isolate the compound in high yield. These processes are critical for meeting the demands of pharmaceutical companies that require materials with minimal impurities.

Recent advancements in computational chemistry have further enhanced the understanding of 4-chloro-5-iodo-2-methylpyridine’s reactivity. Molecular modeling studies have provided insights into how different substituents influence its electronic properties and interaction with biological targets. This computational approach complements experimental work by predicting reaction outcomes and optimizing synthetic routes before laboratory-scale production.

The future prospects of 4-chloro-5-iodo-2-methylpyridine are promising, with ongoing research exploring new applications in material science and biotechnology. Its unique structural features make it a candidate for developing advanced materials with tailored properties. Additionally, its role in synthesizing bioactive molecules continues to expand as new methodologies emerge.

In conclusion,4-chloro-5-iodo-2-methylpyridine (CAS No. 1092287-21-2) is a multifaceted compound with broad utility across multiple industries. Its significance in pharmaceutical synthesis cannot be overstated, as it enables the creation of innovative drugs and agrochemicals. As research progresses, this compound will undoubtedly continue to play a pivotal role in advancing chemical science and addressing global challenges.